Cas no 1007541-96-9 (5-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1007541-96-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 4558959
• Update Time: 2022-09-22

5-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-ethyl-1-methyl-
• 5-Ethyl-1-methyl-1H-pyrazole-4-carboxylic Acid
• 5-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H10N2O2/c1-3-6-5(7(10)11)4-8-9(6)2/h4H,3H2,1-2H3,(H,10,11)
• InChI Key： ODCIFLVGQRRDGE-UHFFFAOYSA-N
• SMILES： N1(C)C(CC)=C(C(O)=O)C=N1

Computed Properties

• Exact Mass: 154.074228g/mol
• Monoisotopic Mass: 154.074228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 154.17g/mol
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 299.2±20.0 °C at 760 mmHg
• Flash Point: 134.8±21.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-ethyl-1-methyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives